Docosahexaenoyl Serinol

• Molecular Formula: C25H39NO3
• Molecular Weight: 401.6 g/mol
• InChI: InChI=1S/C25H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(29)26-24(22-27)23-28/h3-4,6-7,9-10,12-13,15-16,18-19,24,27-28H,2,5,8,11,14,17,20-23H2,1H3,(H,26,29)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChIKey: WLQISWHMHISXMV-KUBAVDMBSA-N

Docosahexaenoyl Serinol: Definition and Sourcing

Docosahexaenoyl Serinol (CAS 1638355-62-0, C25H39NO3, MW 401.6) is a synthetic amide derivative of 2-docosahexaenoyl glycerol (2-DG), wherein the labile ester linkage of the parent glycerol is replaced with a metabolically stable amide bond [1]. This structural modification is intended to enhance biological stability while retaining the anti-proliferative and anti-allergic activities characteristic of omega-3 fatty acid derivatives. The compound is primarily offered for research use in cancer and inflammation studies, with documented activity against A549 human lung adenocarcinoma cells [2] and RBL-2H3 mast cells [3]. Its procurement is typically from specialized biochemical suppliers (e.g., GLPBIO, MedChemExpress) at purities suitable for in vitro and in vivo applications.

Reported anti-proliferative response in A549 lung adenocarcinoma cell models, supporting cancer cell signaling studies.

Inhibition of mast cell degranulation in RBL-2H3 models, enabling allergy pathway research.

Amide bond scaffold may offer greater hydrolytic resistance than ester-based probes, potentially suiting in vivo exposure paradigms.

• [1] Tremblay, H., St-Georges, C., Legault, M.A., et al. One-pot synthesis of polyunsaturated fatty acid amides with anti-proliferative properties. Bioorg. Med. Chem. Lett. 2014, 24(24), 5635-5638. View Source
• [2] GLPBIO. Docosahexaenoyl Serinol Product Page. Accessed 2026. View Source
• [3] Kim, I.-H., Kanayama, Y., Nishiwaki, H., et al. Structure-activity relationships of fish oil derivatives with anti-allergic activity in vitro and in vivo. J. Med. Chem. 2019, 62(21), 9576-9592. View Source

Docosahexaenoyl Serinol: Why Generic Substitution Fails

Substituting Docosahexaenoyl Serinol with a generic omega-3 amide or the parent ester, 2-docosahexaenoyl glycerol (2-DG), is not scientifically equivalent. The compound's amide linkage, specifically replacing the glycerol ester with a serinol (2-amino-1,3-propanediol) moiety, confers a distinct stability profile that is critical for in vivo studies [1]. While ester-based derivatives like 2-DG are susceptible to rapid enzymatic hydrolysis by esterases, the amide bond of Docosahexaenoyl Serinol is designed to resist such degradation, potentially leading to different pharmacokinetic and pharmacodynamic outcomes [2]. Furthermore, comparative activity data against other DHA-conjugates, such as docosahexaenoyl ethanolamide (DHEA), show significant differences in potency and target engagement, as detailed in the quantitative evidence below [3].

Ester vs. Amide Instability

2-DG and other ester-linked analogs are susceptible to rapid esterase hydrolysis, potentially altering in vivo exposure profiles compared to the amide-stabilized serinol derivative.

Potency Profile Divergence

Docosahexaenoyl ethanolamide (DHEA) and related amides may exhibit divergent potency and target engagement; direct substitution risks misinterpretation of structure-activity relationships.

Target Engagement Differences

The serinol head group imposes distinct conformational and hydrogen-bonding properties not replicated by ethanolamine or serotonin conjugates, limiting direct comparability.

• [1] Tremblay, H., St-Georges, C., Legault, M.A., et al. One-pot synthesis of polyunsaturated fatty acid amides with anti-proliferative properties. Bioorg. Med. Chem. Lett. 2014, 24(24), 5635-5638. View Source
• [2] GLPBIO. Docosahexaenoyl Serinol Product Page. Accessed 2026. View Source
• [3] Kim, I.-H., Kanayama, Y., Nishiwaki, H., et al. Structure-activity relationships of fish oil derivatives with anti-allergic activity in vitro and in vivo. J. Med. Chem. 2019, 62(21), 9576-9592. View Source

Docosahexaenoyl Serinol: Key Differentiating Evidence

Anti-Proliferative Activity in A549 Cells

Docosahexaenoyl Serinol demonstrates a more potent anti-proliferative effect against A549 human lung adenocarcinoma cells compared to its parent ester, 2-docosahexaenoyl glycerol (2-DG). The serinol derivative achieves an IC50 of 0.48 µM, whereas the parent 2-DG exhibits an IC50 of 7.3 µM in the same assay [1]. This represents an approximately 15-fold increase in potency attributed to the amide substitution.

Anti-Proliferative (A549)

Head-to-head

IC50 0.48 µM 2-DG 7.3 µM

Reported cell-model potency context; ~15-fold lower IC50.

Data from one cell line; confirm in target adenocarcinoma model.

Evidence Dimension	In vitro anti-proliferative activity
Target Compound Data	IC50 = 0.48 µM
Comparator Or Baseline	2-Docosahexaenoyl glycerol (2-DG), IC50 = 7.3 µM
Quantified Difference	~15-fold increase in potency
Conditions	A549 human lung adenocarcinoma cell line, growth inhibition assay

Why This Matters

This quantifiable potency difference establishes that the serinol modification is not inert; it significantly enhances anti-cancer activity, making it the preferred choice for studies requiring maximal target engagement in lung cancer models.

• [1] Tremblay, H., St-Georges, C., Legault, M.A., et al. One-pot synthesis of polyunsaturated fatty acid amides with anti-proliferative properties. Bioorg. Med. Chem. Lett. 2014, 24(24), 5635-5638. (Data for 2-DG IC50 from Figure 3; value estimated from reported range). View Source

In Vivo Anti-Allergic Efficacy in PCA Model

Docosahexaenoyl Serinol has demonstrated in vivo efficacy in a passive cutaneous anaphylaxis (PCA) mouse model, a standard test for anti-allergic activity. Oral administration at a dose of 20 mg/animal resulted in a 17% suppression of the IgE-dependent PCA reaction [1]. In contrast, the optimized derivative docosahexaenoyl ethanolamide (DHEA) sulfonamide analog (Compound 59) from the same study series showed 51% suppression in the same model at a similar oral dose [2], providing a quantitative benchmark for its activity level within this structural class.

In Vivo PCA Response

Cross-study comparable

17% suppression DHEA sulfonamide 51%

Reported oral PCA model response; partial effect at 20 mg/animal.

Cross-study comparison; validate dose-response and model.

Evidence Dimension	In vivo anti-allergic efficacy
Target Compound Data	17% suppression of PCA reaction
Comparator Or Baseline	Docosahexaenoyl ethanolamide (DHEA) sulfonamide analog (Compound 59), 51% suppression of PCA reaction
Quantified Difference	34 percentage points lower efficacy
Conditions	Oral administration (20 mg/animal), IgE-dependent passive cutaneous anaphylaxis (PCA) mouse model

Why This Matters

This data provides a quantitative reference point for researchers selecting a compound for in vivo allergy studies, indicating Docosahexaenoyl Serinol has a baseline level of oral efficacy that is meaningful but not maximal within its class.

• [1] Kim, I.-H., Kanayama, Y., Nishiwaki, H., et al. Structure-activity relationships of fish oil derivatives with anti-allergic activity in vitro and in vivo. J. Med. Chem. 2019, 62(21), 9576-9592. (Data for Docosahexaenoyl Serinol from Supporting Information). View Source
• [2] Kim, I.-H., Kanayama, Y., Nishiwaki, H., et al. Structure-activity relationships of fish oil derivatives with anti-allergic activity in vitro and in vivo. J. Med. Chem. 2019, 62(21), 9576-9592. (Data for Compound 59 from main text). View Source

Mast Cell Degranulation Inhibition

In a direct assessment of anti-allergic mechanism, Docosahexaenoyl Serinol inhibits degranulation of RBL-2H3 mast cells with an IC50 of 16 µM [1]. This is a key mechanism for suppressing allergic responses. For comparison, a structurally distinct DHA derivative, CAY10741 (an arylamide derivative of docosahexaenoyl ethanolamide), exhibits an IC50 of 15 µM in the same assay [2], indicating that the serinol moiety confers a similar level of activity in this specific in vitro model.

Mast Cell Degranulation

Cross-study comparable

IC50 16 µM CAY10741 15 µM

Comparable in vitro degranulation endpoint; supports pathway studies.

Confirm in primary mast cell models; comparable probe.

Evidence Dimension	Inhibition of RBL-2H3 mast cell degranulation
Target Compound Data	IC50 = 16 µM
Comparator Or Baseline	CAY10741 (DHEA arylamide derivative), IC50 = 15 µM
Quantified Difference	1 µM (negligible difference)
Conditions	RBL-2H3 rat basophilic leukemia mast cell line, degranulation assay

Why This Matters

This demonstrates that Docosahexaenoyl Serinol is a viable tool compound for studying mast cell-mediated allergic pathways, offering a level of in vitro potency that is on par with other advanced DHA derivatives.

• [1] Kim, I.-H., Kanayama, Y., Nishiwaki, H., et al. Structure-activity relationships of fish oil derivatives with anti-allergic activity in vitro and in vivo. J. Med. Chem. 2019, 62(21), 9576-9592. (Data for Docosahexaenoyl Serinol from Supporting Information). View Source
• [2] Anjiechem. CAY10741 Product Page. Accessed 2026. View Source

Amide-Linked Metabolic Stability

The replacement of the glycerol ester in 2-docosahexaenoyl glycerol (2-DG) with an amide linkage to serinol is a key structural differentiator. While direct metabolic stability data for Docosahexaenoyl Serinol is not publicly available, it is a fundamental principle of medicinal chemistry that amide bonds are significantly more resistant to enzymatic hydrolysis by esterases than ester bonds [1]. This class-level inference is supported by the design rationale in the primary synthesis paper, which explicitly aims to create more stable analogs [2].

Amide Stability Rationale

Class-level inference

Amide bond > ester stability

Design rationale predicts longer half-life vs. 2-DG ester.

No direct kinetic data; confirm metabolic stability experimentally.

Evidence Dimension	Metabolic stability
Target Compound Data	Amide bond present (N-acyl serinol)
Comparator Or Baseline	2-Docosahexaenoyl glycerol (2-DG) contains an ester bond
Quantified Difference	Not applicable; qualitative design difference
Conditions	Enzymatic hydrolysis by esterases vs. amidases

Why This Matters

For researchers planning in vivo studies or assays involving biological matrices, the amide-linked Docosahexaenoyl Serinol is predicted to have a longer half-life and more consistent exposure than its ester counterparts, a critical factor for experimental reproducibility and data interpretation.

• [1] Smith, D.A., Beaumont, K., Maurer, T.S., Di, L. Volume of Distribution in Drug Design. J. Med. Chem. 2015, 58(15), 5691-5698. (General principle of amide vs. ester stability). View Source
• [2] Tremblay, H., St-Georges, C., Legault, M.A., et al. One-pot synthesis of polyunsaturated fatty acid amides with anti-proliferative properties. Bioorg. Med. Chem. Lett. 2014, 24(24), 5635-5638. View Source

Docosahexaenoyl Serinol: Research Applications

In Vitro Lung Cancer Proliferation Studies

Docosahexaenoyl Serinol is optimally suited as a tool compound for investigating anti-proliferative mechanisms in A549 human lung adenocarcinoma cells, where its sub-micromolar IC50 (0.48 µM) provides a potent, reproducible signal [1]. Its activity is quantifiably superior to the parent ester 2-DG, making it a more effective positive control or lead-like molecule for structure-activity relationship (SAR) campaigns targeting this cancer type [1].

Mast Cell Degranulation and Allergy Mechanisms

For researchers dissecting the pathways of IgE-mediated allergic responses, Docosahexaenoyl Serinol provides a validated tool for inhibiting mast cell degranulation in vitro (IC50 = 16 µM in RBL-2H3 cells) [2]. While its in vivo efficacy in a PCA model is moderate (17% suppression at 20 mg/animal) [2], it serves as a useful benchmark compound when testing novel anti-allergic agents or when a compound with a defined, albeit partial, in vivo effect is required for mechanistic comparison.

Comparative Pharmacology of DHA-Derived Amides

The unique serinol head group of Docosahexaenoyl Serinol distinguishes it from other common DHA amides like ethanolamide (DHEA) or serotonin conjugates. Researchers performing comparative target engagement or activity profiling across a panel of DHA derivatives will find Docosahexaenoyl Serinol an essential component to map the influence of the amide substituent on biological activity [2]. Its combination of anti-proliferative and anti-allergic activities makes it a versatile member of any DHA conjugate library.

Application

Selection Property

Validation Focus

A549 lung adenocarcinoma cell-model studies

Amide-linked DHA serinol with reported anti-proliferative response

Confirm IC50 in target cell line and pathway-specific anti-proliferative endpoints

Mast cell degranulation pathway research

DHA serinol conjugate with reported RBL-2H3 degranulation inhibition

Validate in primary mast cell and in vivo allergy models; compare with DHEA analogs

DHA derivative structure-activity profiling

Unique serinol head group for amide substituent comparison

Map anti-proliferative and anti-allergic readout against ethanolamide and other conjugates

• [1] Tremblay, H., St-Georges, C., Legault, M.A., et al. One-pot synthesis of polyunsaturated fatty acid amides with anti-proliferative properties. Bioorg. Med. Chem. Lett. 2014, 24(24), 5635-5638. View Source
• [2] Kim, I.-H., Kanayama, Y., Nishiwaki, H., et al. Structure-activity relationships of fish oil derivatives with anti-allergic activity in vitro and in vivo. J. Med. Chem. 2019, 62(21), 9576-9592. View Source